Cas no 81485-25-8 (Peretinoin)

• Product Name: Peretinoin
• CAS No: 81485-25-8
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• MDL: MFCD01742209
• CID: 723239
• PubChem ID: 6437836
• Update Time: 2024-10-27

Peretinoin Chemical and Physical Properties

Names and Identifiers

• 2,4,6,10,14-Hexadecapentaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,10E)-
• Peretinoin
• (2E,4E,6E,10E)-3,7,11,15-tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
• (2E,4E,6E,10E)-3,7,11,15-Tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
• NIK333
• NIK-333
• 4,5-Didehydrogeranyl geranoic acid
• Acyclic retinoid
• E 5166
• Polyprenoic acid
• all-trans-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
• Polyprenic
• (2E,4E,6E,10E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid (ACI)
• 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)- (ZCI)
• NIK 333
• AS-56168
• CCRIS 9040
• (all-E)-3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
• NK-333
• 81485-25-8
• PERETINOIN (MART.)
• 3,7,11,15-tetramethylhexadeca-2,4,6,10,14-pentaenoic acid
• CS-5529
• Peretinoin [INN]
• BRD-K99431849-001-01-7
• PERETINOIN [JAN]
• C76608
• 2,4,6,10,14-Hexadecapentaenoic acid, 3,7,11,15-tetramethyl-, (all-E)-
• AKOS024463297
• PERETINOIN [WHO-DD]
• NCGC00522288-01
• Peretinoin (JAN)
• D06406
• Q18326479
• UNII-11ALM7A4RV
• 11ALM7A4RV
• 3,7,11,15-Tetramethyl-2,4,6,10,14-hexadecapentaenoic acid
• peretinoinum
• DTXSID801316826
• SCHEMBL431954
• TMHDP
• E5166
• UUBHZHZSIKRVIV-KCXSXWJSSA-N
• 3,7,11,15-tetramethyl-trans-2,4,6,10,14-hexadecapentaenoic acid
• CHEMBL4303228
• E-5166
• peretinoina
• HY-100008
• PERETINOIN [MART.]
• peretinoine
• MFCD01742209

• MDL： MFCD01742209
• Inchi： 1S/C20H30O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h8-9,11,13-15H,6-7,10,12H2,1-5H3,(H,21,22)/b14-8+,17-11+,18-13+,19-15+
• InChI Key： UUBHZHZSIKRVIV-KCXSXWJSSA-N
• SMILES： C(/C=C/C(/C)=C/C(=O)O)=C(/C)\CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 302.225
• Monoisotopic Mass: 302.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 6.9

Experimental Properties

• Density: 0.943±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 460.3±24.0°C at 760 mmHg
• Flash Point: 348.5°C
• Refractive Index: 1.51
• Solubility: Insuluble (8.2E-3 g/L) (25 ºC),

Peretinoin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids